BENCHE

Foundational & Exploratory
Check Availability & Pricing

\

Technical Guide: Physicochemical
Characterization of Alanyltryptophan (Ala-Trp)

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest |

Compound Name:

CAS No.:

Cat. No.:

Alanyltryptophan

16305-75-2

B090144

{ Get Quote

Executive S . Core Physicochemical Metrics

Property

Value | Descriptor

IUPAC Name

(2S5)-2-[[(2S)-2-aminopropanoyllamino]-3-(1H-
indol-3-yl)propanoic acid

Common Name

L-Alanyl-L-tryptophan (Ala-Trp)

Molecular Formula

C14H17N30s3

Molecular Weight (Average)

275.30 g/mol

Monoisotopic Mass

275.12699 Da

Isoelectric Point (pl)

5.55 (Calculated via peptide-specific pKa shifts)

Solubility

Soluble in water; enhanced by warming or pH
adjustment away from pl.[1][2][3][4][5]

CAS Number

16305-75-2

Molecular Weight Analysis
Theoretical Basis
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The molecular weight of Ala-Trp is derived from the condensation of L-Alanine and L-
Tryptophan, with the loss of one water molecule (dehydration synthesis).

e Alanine (CsH7NO32): 89.09 g/mol
e Tryptophan (C11H12N202): 204.23 g/mol

o Peptide Bond Formation:

Experimental Verification: Mass Spectrometry (ESI-MS)

For small peptides like Ala-Trp, Electrospray lonization Mass Spectrometry (ESI-MS) is the
gold standard for verification. Unlike proteins, dipeptides do not require deconvolution of
multiple charge states; they typically appear as singly charged species.

Protocol 1: ESI-MS Identification

o Objective: Confirm molecular identity via mass-to-charge ratio (

).

o Sample Preparation: Dissolve 0.1 mg Ala-Trp in 1 mL of 50:50 Acetonitrile:Water with 0.1%
Formic Acid (proton source).

e Instrument Settings:

o Mode: Positive lon Mode (

)

o Capillary Voltage: 3.0 kV
o Cone Voltage: 20 V (Low voltage prevents in-source fragmentation)
» Expected Results:

o Peak: 276.13

(Dominant species)
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o Peak: 298.12
(Common adduct)
o Peak: 551.26

(Dimer, concentration dependent)

Isoelectric Point (pl) & lonization Behavior[6][7][8]

The isoelectric point (pl) is the pH at which the peptide carries zero net electrical charge.[6][7]
[8][9] For a dipeptide like Ala-Trp, this is governed by the ionization of the N-terminal amine and
the C-terminal carboxyl group. The indole nitrogen of Tryptophan is not basic (pKa > 16) and
does not contribute to the charge profile in aqueous solution.

Theoretical Calculation

While free amino acids have specific pKa values, peptide bond formation shifts these values.
The N-terminus becomes less basic (lower pKa) and the C-terminus becomes less acidic
(higher pKa) compared to their free forms.

e N-terminal

(Ala):

(Shifted from 9.69)
o C-terminal

(Trp):

(Shifted from 2.38)

Note: If calculated using free amino acid averages (less accurate for peptides), the value would
be approx. 5.95.

Visualization: Zwitterionic Equilibrium

The following diagram illustrates the protonation states of Ala-Trp across the pH scale.
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Figure 1: lonization equilibrium of Alanyltryptophan. The molecule is least soluble at the
Zwitterionic state (pH ~5.55).

Experimental Determination: Potentiometric Titration

For dipeptides, Gel Isoelectric Focusing (IEF) is often unsuitable due to rapid diffusion of small
molecules. Potentiometric Titration is the most accurate method.

Protocol 2: Potentiometric Determination of pl

e Reagents: 0.1 M HCI, 0.1 M NaOH, degassed deionized water (to prevent carbonate
formation).

o Setup: Calibrated pH meter with temperature compensation probe.

e Procedure:

o

Dissolution: Dissolve 50 mg of Ala-Trp in 20 mL degassed water.

o Acidification: Add HCI to lower pH to ~2.0 (fully protonated state).

o Titration: Titrate with 0.1 M NaOH in 10 pL increments. Record pH after stabilization.
o Data Analysis: Plot pH vs. Volume of NaOH.

o Calculation: Identify the two inflection points (

and

). The pl is the average of these two inflection points.[9]

Solubility & Stability Implications
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o Solubility Profile: Ala-Trp is generally soluble in water.[3] However, solubility is lowest at the
pl (pH ~5.5) due to net charge neutralization, which maximizes crystal lattice energy and
minimizes hydration repulsion.

o Formulation Strategy: To maximize solubility for stock solutions, adjust the pH to < 4.0 or >
7.0.

« Stability: The peptide bond is stable at neutral pH. Avoid prolonged exposure to extreme heat
(>50°C) at extreme pH (pH < 2 or > 10) to prevent hydrolysis back into free Alanine and
Tryptophan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Characterization of
Alanyltryptophan (Ala-Trp)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090144#alanyltryptophan-molecular-weight-and-
isoelectric-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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